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Compound of Interest

(1S,2R)-1,2-dihydronaphthalene-
1,2-diol

Cat. No.: B123602

Compound Name:

CAS Number: 31966-70-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (1S,2R)-1,2-dihydronaphthalene-1,2-
diol, a key metabolite in the microbial degradation of naphthalene. This document covers its
chemical identity, physical and chemical properties, metabolic pathways, and relevant
experimental protocols.

Chemical and Physical Properties

(1S,2R)-1,2-dihydronaphthalene-1,2-diol is the (-)-(1S,2R) enantiomer of cis-1,2-
dihydronaphthalene-1,2-diol. It is an important intermediate in the biodegradation of
naphthalene by various microorganisms.
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Property Value Source
CAS Number 31966-70-8 [1]
Molecular Formula C10H1002 [1]
Molecular Weight 162.18 g/mol [1]
IUPAC Name (152R)-1.2- [1]

dihydronaphthalene-1,2-diol

(-)-(1S,2R)-1,2-Dihydro-1,2-
Synonyms naphthalenediol, Naphthalene [1]
cis-1,2-dihydrodiol

Solid (for the (1R,2S)
Appearance _ [2]
enantiomer)

_ _ 121-127 °C (for the (+)-(1R,2S)
Melting Point ) [3]
enantiomer)

Metabolic Significance and Signaling Pathways

(1S,2R)-1,2-dihydronaphthalene-1,2-diol is a central molecule in the aerobic bacterial
degradation of naphthalene. Its formation and subsequent metabolism are key steps in the
detoxification and utilization of this polycyclic aromatic hydrocarbon (PAH).

Bacterial Degradation Pathway of Naphthalene

The initial step in the bacterial degradation of naphthalene is the stereospecific dihydroxylation
of the aromatic ring by the enzyme naphthalene 1,2-dioxygenase (NDO). This multicomponent
enzyme system incorporates both atoms of molecular oxygen to form (+)-(1R,2S)-cis-1,2-
dihydronaphthalene-1,2-diol.[2][4] Subsequently, cis-1,2-dihydro-1,2-dihydroxynaphthalene
dehydrogenase catalyzes the NAD*-dependent aromatization of this cis-dihydrodiol to 1,2-
dihydroxynaphthalene.[4] This dihydroxylated naphthalene then undergoes ring cleavage by
1,2-dihydroxynaphthalene dioxygenase, leading to intermediates that can enter central
metabolic pathways like the tricarboxylic acid (TCA) cycle.[5][6]
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Bacterial degradation pathway of naphthalene.

Experimental Protocols
Biocatalytic Synthesis of cis-1,2-Dihydroxy-1,2-
dihydronaphthalene

A biological process for the conversion of naphthalene to cis-1,2-dihydroxy-1,2-
dihydronaphthalene can be achieved using Pseudomonas putida strain 119.[7][8]

Materials:

Pseudomonas putida strain 119

Growth medium (e.g., containing glucose as a carbon source)

Naphthalene

Inducers of naphthalene metabolism (e.g., salicylic acid analogs)

Chemical surfactants (optional, to enhance production)

Procedure:

Culture P. putida 119 in a suitable growth medium containing a primary carbon source.

Induce the naphthalene metabolic pathway by adding an appropriate inducer.

Introduce naphthalene to the culture. The production of cis-1,2-dihydroxy-1,2-
dihydronaphthalene is often maximal during the logarithmic growth phase.

Optionally, add chemical surfactants to the mixture to stimulate production.
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» Monitor the production of the diol over time and harvest at the optimal point.

o Extract and purify the product from the culture medium.

Assay for Naphthalene Dioxygenase Activity

The activity of naphthalene dioxygenase can be determined by measuring the accumulation of
non-volatile metabolites from radiolabeled naphthalene.[9]

Materials:

Cell extract or purified enzyme fractions

50 mM Tris-HCI buffer (pH 7.5)

NADH

[**C]Naphthalene

Scintillation cocktail and counter

Procedure:

» Prepare a reaction mixture containing Tris-HCI buffer, NADH, and the cell extract or enzyme
solution.

« Initiate the reaction by adding [**C]naphthalene.

¢ Incubate the reaction at 25°C for a defined period (e.g., 5 minutes) during which the reaction
is linear.

o Stop the reaction and spot an aliquot onto a silica gel chromatogram.
» Remove unreacted [**C]naphthalene by air-drying.
o Quantify the radioactivity of the non-volatile diol product using a liquid scintillation counter.

» One unit of activity can be defined as the amount of enzyme required to convert 1 nmol of
naphthalene to non-volatile metabolites per minute.
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Quantitative Data

inetic and Malecul :

Enzyme Property Value Source

Naphthalene 1,2-

dioxygenase (terminal

Molecular Weight
oxygenase ]
(estimated by gel 158,000 Da [10]
component B from o
filtration)
Pseudomonas sp.
NCIB 9816)
Subunit Composition 0232 [10]
Subunit Molecular ~55,000 Da (o) and [10]
Weights ~20,000 Da (B)
6.0 g-atoms per mole
Iron Content [10]
of enzyme
Acid-labile Sulfur 4.0 g-atoms per mole (10]
Content of enzyme
Absorption Maxima 566 (shoulder), 462, [10]
(oxidized) and 344 nm
Absorption Maxima
520 and 380 nm [10]

(reduced)

Spectroscopic Data for the Enantiomer (1R,2S)-1,2-
dihydronaphthalene-1,2-diol

While specific spectroscopic data for the (1S,2R) enantiomer is limited, data for its enantiomer,
(1R,2S)-1,2-dihydronaphthalene-1,2-diol (CAS 51268-88-3), is available and provides a
reference.

Mass Spectrometry (GC-MS):[11]

e Major Fragments (m/z): 191 (100%), 147 (85.4%), 128 (50.9%), 115 (41.4%), 116 (25.7%)
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Mass Spectrometry (LC-MS/MS):[11]
e Precursor lon [M-H]~: 161.0598 m/z

« Major Product lons (m/z): 117.06977 (100%), 116.92726 (48.9%), 115.91951 (23.8%),
161.0591 (16.6%), 142.92397 (12.6%)

Logical Workflow for Biocatalytic Production

The following diagram illustrates the general workflow for the biocatalytic production and
analysis of (1S,2R)-1,2-dihydronaphthalene-1,2-diol.
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Workflow for biocatalytic production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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